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Compound of Interest

Compound Name: Copper chromate

Cat. No.: B169113 Get Quote

An In-Depth Technical Guide to Copper(II) Chromate for Researchers and Scientists

Introduction
Copper(II) chromate (CuCrO₄) is an inorganic compound notable for its applications as a

fungicide, wood preservative, and mordant in dyeing processes.[1] This guide provides a

comprehensive overview of its chemical and physical properties, synthesis protocols, and

toxicological data, tailored for researchers, scientists, and professionals in drug development

who may encounter or utilize chromium and copper compounds in their work. While not a

therapeutic agent itself, understanding its properties and biological impact is crucial due to the

significant roles of both copper and chromium in biological systems and toxicology.

Chemical Identity and Properties
Copper(II) chromate exists in a neutral form as well as several basic forms, which are

combinations with copper(II) hydroxide.[1] The neutral form is a reddish-brown crystalline solid.

[2] It is insoluble in water but soluble in acids.[1][2]

Quantitative Data Summary
The key identifiers and physicochemical properties of neutral copper(II) chromate are

summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula CuCrO₄ [1][3]

Molecular Weight 179.54 g/mol [1][3][4]

CAS Number 13548-42-0 [2][4]

Appearance Reddish-brown crystalline solid [1][2]

Melting Point Decomposes above 400°C [1][2][5]

Solubility
Insoluble in water; soluble in

acids
[1][2]

Elemental Composition
Cu: 35.39%, Cr: 28.97%, O:

35.64%
[1]

Synonyms

Neutral cupric chromate,

Copper chromate neutral,

Chromic acid (H₂CrO₄)

copper(2+) salt (1:1)

[1][5]

Synthesis and Experimental Protocols
The synthesis of copper(II) chromate can be achieved through several methods, depending on

whether the neutral or a basic form is desired.

Synthesis of Neutral Copper(II) Chromate
Neutral copper(II) chromate can be prepared by the reaction of copper(II) carbonate with an

aqueous solution of sodium chromate and chromium(VI) oxide.[1]

Experimental Protocol:

Reagent Preparation: Prepare separate aqueous solutions of copper(II) carbonate (CuCO₃),

sodium chromate (Na₂CrO₄), and chromium(VI) oxide (CrO₃).

Reaction: In a suitable reaction vessel, slowly add the sodium chromate and chromium(VI)

oxide solutions to the copper(II) carbonate solution under constant stirring.
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Precipitation: The reddish-brown precipitate of neutral copper(II) chromate will form.

Isolation: The precipitate is isolated via filtration.

Washing and Drying: Wash the collected solid with deionized water to remove soluble

impurities and subsequently dry it in an oven at a controlled temperature.

Reactant Preparation

Process Final Product

Copper(II) Carbonate
(CuCO₃)

Mixing and Reaction
in Aqueous Solution

Sodium Chromate
(Na₂CrO₄)

Chromium(VI) Oxide
(CrO₃)

Precipitation Filtration Washing & Drying Neutral Copper(II) Chromate
(CuCrO₄)

Copper(II) Chromate
(CuCrO₄)

Heat (>400°C)

Copper(II) Chromite
(CuCr₂O₄)

Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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